Cas no 1935937-69-1 (4-bromo-3-chlorobenzene-1-sulfonyl fluoride)

• Product Name: 4-bromo-3-chlorobenzene-1-sulfonyl fluoride
• CAS No: 1935937-69-1
• MF: C₆H₃BrClFO₂S
• MW: 273.507222414017
• MDL: MFCD28968697
• CID: 5172722
• PubChem ID: 122236223
• Update Time: 2025-10-28

4-bromo-3-chlorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 4-bromo-3-chloro-
• 4-bromo-3-chlorobenzene-1-sulfonyl fluoride

• MDL： MFCD28968697
• Inchi： 1S/C6H3BrClFO2S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3H
• InChI Key： IUTBOYHZGLLBJL-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(Br)C(Cl)=C1

Additional information on 4-bromo-3-chlorobenzene-1-sulfonyl fluoride

Introduction to 4-Bromo-3-Chlorobenzene-1-Sulfonyl Fluoride (CAS No. 1935937-69-1)

4-Bromo-3-chlorobenzene-1-sulfonyl fluoride (CAS No. 1935937-69-1) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a bromo, chloro, and sulfonyl fluoride functional groups, making it an attractive intermediate for the synthesis of various bioactive molecules and functional materials.

The chemical structure of 4-bromo-3-chlorobenzene-1-sulfonyl fluoride consists of a benzene ring substituted with a bromine atom at the 4-position, a chlorine atom at the 3-position, and a sulfonyl fluoride group at the 1-position. The presence of these functional groups imparts distinct reactivity and stability properties to the molecule, which are crucial for its applications in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in the use of 4-bromo-3-chlorobenzene-1-sulfonyl fluoride as a building block for the synthesis of novel pharmaceuticals. The sulfonyl fluoride group is particularly noteworthy due to its ability to undergo nucleophilic substitution reactions, making it an excellent leaving group for the formation of various sulfonyl derivatives. This property has been exploited in the development of new drugs targeting specific biological pathways and diseases.

One of the key areas where 4-bromo-3-chlorobenzene-1-sulfonyl fluoride has shown promise is in the field of cancer research. Recent studies have demonstrated that compounds derived from this intermediate can exhibit potent anticancer activity by selectively inhibiting key enzymes involved in tumor growth and metastasis. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of 4-bromo-3-chlorobenzene-1-sulfonyl fluoride effectively inhibited the activity of protein kinase B (AKT), a critical signaling molecule in cancer cells.

Beyond its pharmaceutical applications, 4-bromo-3-chlorobenzene-1-sulfonyl fluoride has also found utility in materials science. The unique combination of bromo, chloro, and sulfonyl fluoride functionalities makes it an ideal precursor for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have used this compound to develop novel polymers with enhanced thermal stability and mechanical strength, which have potential applications in aerospace and electronics industries.

The synthesis of 4-bromo-3-chlorobenzene-1-sulfonyl fluoride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-bromo-3-chlorobenzenesulfonyl chloride with sodium fluoride or potassium fluoride in an appropriate solvent. This method has been optimized to achieve high conversion rates and minimize by-product formation.

In terms of safety and handling, it is important to note that while 4-bromo-3-chlorobenzene-1-sulfonyl fluoride is not classified as a hazardous material under current regulations, proper precautions should be taken during its use to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

The market demand for 4-bromo-3-chlorobenzene-1-sulfonyl fluoride is expected to grow steadily over the next few years driven by increasing research activities in pharmaceuticals and materials science. Key players in the chemical industry are investing heavily in R&D to develop new synthetic methods and applications for this compound, further expanding its market potential.

In conclusion, 4-bromo-3-chlorobenzene-1-sulfonyl fluoride (CAS No. 1935937-69-1) is a highly versatile compound with significant applications in various scientific fields. Its unique chemical structure and reactivity make it an invaluable intermediate for the synthesis of bioactive molecules and advanced materials. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in driving innovation and progress in chemistry and related disciplines.